Cas no 3446-58-0 (Benzenepropanamide, b-oxo-)

• Product Name: Benzenepropanamide, b-oxo-
• CAS No: 3446-58-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 318268
• PubChem ID: 2784088
• Update Time: 2025-04-19

Benzenepropanamide, b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, b-oxo-
• benzenepropanamide, beta-oxo-
• 3-OXO-3-PHENYL-PROPANAMIDE
• Benzoylacetamid
• DTXSID10382723
• Maybridge3_001036
• FT-0732532
• LXT3JZ9L2S
• .BETA.-OXOBENZENEPROPANAMIDE
• AKOS000313275
• CS-0366072
• 3446-58-0
• HMS1433P02
• beta-Oxobenzenepropanamide
• 3-oxo-3-phenylpropanamide
• IDI1_012423
• Acetamide, 2-benzoyl-
• 3-oxo-3-phenyl-propionamide
• BENZENEPROPANAMIDE, .BETA.-OXO-
• UNII-LXT3JZ9L2S
• 2-Benzoylacetamide
• SCHEMBL1200893

• Inchi： 1S/C9H9NO2/c10-9(12)6-8(11)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
• InChI Key： RTLKJCSGNBYCKJ-UHFFFAOYSA-N
• SMILES： O=C(CC(N)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones